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Compound of Interest

Compound Name: Cobalt bromide, hexahydrate

Cat. No.: B1515819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of

cobalt(II) bromide hexahydrate (CoBr₂·6H₂O). Cobalt(II) bromide is an inorganic compound that

exists in various hydration states, each with distinct physical and chemical characteristics. Its

propensity to absorb atmospheric moisture is a critical consideration in its handling, storage,

and application, particularly in fields where precise hydration levels are essential, such as in

catalysis and the development of humidity indicators.

Physicochemical Properties of Cobalt(II) Bromide
and Its Hydrates
Cobalt(II) bromide's interaction with water is characterized by distinct color changes, making it

a useful qualitative indicator of moisture. The anhydrous form is green, while the hexahydrate is

a red-purple crystalline solid.[1][2] The transition between these forms is reversible and

dependent on the ambient humidity and temperature.

Table 1: Physicochemical Properties of Cobalt(II) Bromide Hydrates
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Property Anhydrous (CoBr₂)
Dihydrate
(CoBr₂·2H₂O)

Hexahydrate
(CoBr₂·6H₂O)

Molar Mass 218.74 g/mol [1] 254.77 g/mol
326.83 g/mol [1][3][4]

[5]

Appearance
Bright green

crystals[1][6]
Purple solid

Red-purple crystals[1]

[2]

Melting Point 678 °C[1]

Decomposes at 130

°C to anhydrous

form[1][6]

47-48 °C[3][5][6]

Density 4.909 g/cm³[1] Not readily available 2.46 g/cm³[1][3][5]

Solubility in Water
66.7 g/100 mL (59 °C)

[1]
Soluble

113.2 g/100 mL (20

°C)[1]

Hygroscopic Behavior and Deliquescence
Cobalt(II) bromide hexahydrate is notably hygroscopic, meaning it readily absorbs moisture

from the atmosphere.[1][7] This property can lead to changes in its physical state, including

deliquescence, where the solid dissolves in the absorbed water to form a solution. The

anhydrous form is also hygroscopic and will convert to the hexahydrate in the presence of

moist air.[1]

The transition between the different hydrated states is temperature-dependent. The

hexahydrate loses four water molecules at 100 °C to form the dihydrate, and further heating to

130 °C yields the anhydrous form.[1][6]

Hydration and dehydration pathway of cobalt(II) bromide.

Experimental Protocols for Characterizing
Hygroscopicity
To quantitatively assess the hygroscopic nature of cobalt(II) bromide hexahydrate, several

analytical techniques can be employed. The following are detailed methodologies for key

experiments.
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Dynamic Vapor Sorption (DVS)
Dynamic Vapor Sorption (DVS) is a gravimetric technique used to measure the rate and

amount of solvent vapor absorbed or desorbed by a sample as a function of relative humidity

(RH) at a constant temperature.[8][9]

Objective: To determine the moisture sorption isotherm of cobalt(II) bromide hexahydrate,

identifying critical humidity points for hydration/dehydration and deliquescence.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 5-20 mg) of cobalt(II)

bromide hexahydrate is placed in the DVS instrument's microbalance.

Drying: The sample is initially dried under a stream of dry nitrogen (0% RH) at a specified

temperature (e.g., 25 °C) until a stable mass is achieved. This establishes the initial dry

mass.

Sorption Phase: The relative humidity is increased in a stepwise manner (e.g., in 10% RH

increments from 0% to 95% RH). At each step, the instrument holds the RH constant and

monitors the sample's mass until equilibrium is reached (defined by a mass change of less

than a specified amount over a set time).

Desorption Phase: Following the sorption phase, the RH is decreased in a similar stepwise

manner back to 0% RH, again allowing for mass equilibrium at each step.

Data Analysis: The change in mass at each RH step is plotted against the RH to generate a

moisture sorption-desorption isotherm.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://particletechlabs.com/ptl-press/water-woes-or-water-win-probing-water-vapor-uptake-and-release-with-dynamic-vapor-sorption-dvs/
https://www.mt.com/us/en/home/perm-lp/market-organizations/usa/DynamicVaporSorption.html
https://en.wikipedia.org/wiki/Moisture_sorption_isotherm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1515819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start DVS Analysis

Sample Preparation
(Weigh CoBr₂·6H₂O)

Initial Drying (0% RH)
Establish Dry Mass

Stepwise Increase in RH
(Sorption Phase)

Attain Mass Equilibrium
at each RH step

Stepwise Decrease in RH
(Desorption Phase)

Attain Mass Equilibrium
at each RH step

Generate Sorption-Desorption
Isotherm

End of Analysis

Click to download full resolution via product page

Experimental workflow for Dynamic Vapor Sorption (DVS) analysis.
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Thermogravimetric Analysis (TGA)
Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of

temperature in a controlled atmosphere.[11][12] It is particularly useful for determining the

water of hydration.

Objective: To determine the temperature at which cobalt(II) bromide hexahydrate loses its

water of crystallization and to quantify the amount of water present.

Methodology:

Sample Preparation: A small, accurately weighed sample of cobalt(II) bromide hexahydrate

is placed in a TGA sample pan.

Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) under a

controlled atmosphere (e.g., nitrogen or air).

Mass Monitoring: The mass of the sample is continuously monitored as the temperature

increases.

Data Analysis: A thermogram is generated by plotting the percentage of mass loss against

temperature. The distinct steps in the curve correspond to the loss of water molecules at

specific temperature ranges.[11]

Karl Fischer Titration
Karl Fischer (KF) titration is a highly specific and accurate method for determining the water

content of a substance.[13][14]

Objective: To precisely quantify the water content of a sample of cobalt(II) bromide

hexahydrate.

Methodology:

Titrator Preparation: The Karl Fischer titrator vessel is filled with a suitable KF solvent (e.g.,

methanol-based), and the solvent is pre-titrated to a stable, anhydrous endpoint.
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Sample Introduction: A precisely weighed amount of cobalt(II) bromide hexahydrate is

introduced into the titration vessel.

Titration: The sample is titrated with a standardized Karl Fischer reagent containing iodine.

The water in the sample reacts with the iodine in a stoichiometric manner.

Endpoint Detection: The endpoint of the titration is typically detected electrochemically.

Calculation: The water content is calculated based on the amount of KF reagent consumed

and the weight of the sample.

Table 2: Comparison of Experimental Techniques for Hygroscopicity Assessment

Technique
Information
Provided

Advantages Limitations

Dynamic Vapor

Sorption (DVS)

Moisture

sorption/desorption

isotherms, rate of

water uptake, critical

humidity for phase

transitions.[8][9]

Provides a

comprehensive

picture of hygroscopic

behavior under

controlled humidity.

Can be time-

consuming, especially

for materials that

equilibrate slowly.[9]

Thermogravimetric

Analysis (TGA)

Water of hydration,

thermal stability,

decomposition

temperatures.[11][12]

Relatively fast and

provides clear

information on

dehydration steps.

Does not provide

information on

hygroscopicity at

constant temperature

and varying humidity.

Karl Fischer Titration

Precise and accurate

total water content

(bound and free).[13]

[14]

High specificity for

water, considered a

gold standard for

water content

determination.[13]

Does not provide

information on the

kinetics of water

sorption or the

influence of relative

humidity.

Implications for Handling and Storage
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The hygroscopic and deliquescent nature of cobalt(II) bromide hexahydrate necessitates

careful handling and storage to maintain its integrity and ensure reproducible results in

research and development.

Storage: The compound should be stored in a tightly sealed container in a desiccator or a

controlled low-humidity environment to prevent further water absorption and deliquescence.

Handling: When handling the material, exposure to ambient air should be minimized.

Weighing and sample preparation should be performed in a glove box or a dry environment if

possible.

By understanding the hygroscopic properties of cobalt(II) bromide hexahydrate and employing

the appropriate analytical techniques for its characterization, researchers can ensure the

quality and reliability of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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